Cas no 84553-41-3 (methyl 4-fluoronorbornane-1-carboxylate)

Methyl 4-fluoronorbornane-1-carboxylate is a fluorinated norbornane derivative with a methyl ester functional group. Its rigid bicyclic structure and fluorine substitution impart unique steric and electronic properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the ester group offers versatility for further derivatization. This compound is particularly useful in the development of fluorinated analogs for medicinal chemistry applications, where its structural framework can influence pharmacokinetic profiles. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

methyl 4-fluoronorbornane-1-carboxylate structure

84553-41-3 structure

Product Name:methyl 4-fluoronorbornane-1-carboxylate

CAS No:84553-41-3

MF:C₉H₁₃FO₂

MW:172.196726560593

CID:666919

PubChem ID:21634310

Update Time:2025-06-06

methyl 4-fluoronorbornane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]heptane-1-carboxylic acid, 4-fluoro-, methyl ester
- methyl 4-fluorobicyclo[2.2.1]heptane-1-carboxylate
- methyl 4-fluoronorbornane-1-carboxylate
- QUQQKIIYQBVKLU-UHFFFAOYSA-
- CS-0092043
- 84553-41-3
- DTXSID70616495
- D75300
- Methyl4-fluorobicyclo[2.2.1]heptane-1-carboxylate
- SCHEMBL16700069
- InChI=1/C9H13FO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
- Inchi： 1S/C9H13FO2/c1-12-7(11)8-2-4-9(10,6-8)5-3-8/h2-6H2,1H3
- InChI Key： QUQQKIIYQBVKLU-UHFFFAOYSA-N
- SMILES： FC12CCC(C(=O)OC)(CC1)C2

Computed Properties

Exact Mass: 172.08995782g/mol
Monoisotopic Mass: 172.08995782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26.3Å²

methyl 4-fluoronorbornane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM543820-1g	Methyl 4-fluorobicyclo[2.2.1]heptane-1-carboxylate	84553-41-3	95%+	1g	$***	2023-05-29
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-100MG	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	100MG	￥ 2,560.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-250MG	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	250MG	￥ 4,098.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-500MG	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	500MG	￥ 6,831.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-1G	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	1g	￥ 10,243.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-5G	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	5g	￥ 30,729.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-100mg	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	100mg	￥1794.0	2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-250mg	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	250mg	￥2871.0	2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-500mg	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	500mg	￥4778.0	2024-04-17
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSQ600051-1g	methyl 4-fluoronorbornane-1-carboxylate	84553-41-3	95%	1g	￥7167.0	2024-04-17